Cas no 1226-46-6 (4,4'-bis(dimethylamino)thiobenzophenone)

• Product Name: 4,4'-bis(dimethylamino)thiobenzophenone
• CAS No: 1226-46-6
• MF: C₁₇H₂₀N₂S
• MW: 284.419102668762
• MDL: MFCD00040477
• CID: 41103
• PubChem ID: 24873817
• Update Time: 2025-09-25

4,4'-bis(dimethylamino)thiobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4,4'-bis(dimethylamino)thiobenzophenone
• 4,4-Bis-(dimethylamino)thiobenzophenone
• Thiomichlers ketone
• Thiomichler's Ketone [Sensitive spectrophotometric reagent for Au, Ag, Hg and Pd, use for the determination of residual chlorine]
• 4.4'-Bis(dimethylamino)thiobenzophenone
• Thiomichler's ketone
• 4,4-Bis(Dimethylamino)Thiobenzophenone
• 4,5'-Bis(dimethylamino)thiobenzophenone
• bis[4-(dimethylamino)phenyl]methanethione
• N,N,N',N'-Tetramethyl-4,4'-diaminothiobenzophenone
• Bis-4-(dimethylamino)phenylmethanethione
• FT-0617018
• AKOS005444624
• 4,4'-Bis(dimethylamino)thiobenzophenone, 85%
• Benzophenone, 4,4'-bis(dimethylamino)thio-
• NSC-30656
• Bis(4-(dimethylamino)phenyl)methanethione(SensitivespectrophotometricreagentforAu.etc,useforthedeterminationofresidualchlorine)
• Michler's thioketone
• 1226-46-6
• bis(4-dimethylaminophenyl)methanethione
• Oprea1_168625
• DTXSID3061633
• NSC30656
• Thiomichler's ketone, 97%
• CS-W010027
• Benzophenone, 4, 4'-bis(dimethylamino)thio-
• Q17173074
• Bis(4-(dimethylamino)phenyl)methanethione (Sensitive spectrophotometric reagent for Au.etc, use for the determination of residual chlorine)
• p,p'-Bis(dimethylamino)thiobenzophenone
• MFCD00040477
• Methanethione, {bis[4-(dimethylamino)phenyl]-}
• 4,4'-bis-(Dimethylamino)thiobenzophenone
• Thio-michler's ketone
• Michler's thione
• IDI1_014243
• CCG-237420
• 4,4/'-Bis(dimethylamino)thiobenzophenone
• AM84359
• Benzophenone,4'-bis(dimethylamino)thio-
• HMS1439B18
• Methanethione, bis(4-(dimethylamino)phenyl)-
• A891087
• 4,4-Bis-(dimethylamino)thiobenzophenone; Thiomichlers ketone
• A11957
• Methanethione, bis[4-(dimethylamino)phenyl]-
• UNII-P27X4MS4EV
• SCHEMBL196733
• InChI=1/C17H20N2S/c1-18(2)15-9-5-13(6-10-15)17(20)14-7-11-16(12-8-14)19(3)4/h5-12H,1-4H
• p,p'-Tetramethyldiaminothiobenzophenone
• KFUJUTFTRXYQMG-UHFFFAOYSA-N
• P27X4MS4EV
• Oprea1_556887
• EINECS 214-962-6
• Maybridge3_002856
• W-108427
• NSC 30656
• Bis(4-(dimethylamino)phenyl)methanethione
• STK368897
• HY-W009311
• 4,4\\'-Bis(dimethylamino)thiobenzophenone
• 4-[4-(dimethylamino)benzenecarbothioyl]-N,N-dimethylaniline
• A5201
• Methanethione, bis(4(dimethylamino)phenyl)
• DTXCID3033771
• N,N,N',N'-Tetramethyl-4,4'-diaminothiobenzophenone;Thiomichler's ketone
• FB46352
• Benzophenone, 4,4'-bis(dimethylamino)thio-(8CI)
• Methanethione, bis4-(dimethylamino)phenyl-
• Benzophenone, 4,4'bis(dimethylamino)thio
• 214-962-6
• p,p'Bis(dimethylamino)thiobenzophenone
• Benzophenone, 4,4'bis(dimethylamino)thio (8CI)
• Thiomichler's ketone, 95%

• MDL： MFCD00040477
• Inchi： 1S/C17H20N2S/c1-18(2)15-9-5-13(6-10-15)17(20)14-7-11-16(12-8-14)19(3)4/h5-12H,1-4H3
• InChI Key： KFUJUTFTRXYQMG-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)N(C)C)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 284.13500
• Monoisotopic Mass: 284.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.6A^2

Experimental Properties

• Color/Form: solid
• Density: 1.1052
• Melting Point: 202-206 °C (lit.)
• Boiling Point: 391
• Flash Point: 213.8°C
• Refractive Index: 1.652
• PSA: 38.57000
• LogP: 3.58490
• Solubility: Water insoluble

4,4'-bis(dimethylamino)thiobenzophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.